Cas no 2229345-04-2 (O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine)

O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine is a specialized organic compound featuring a brominated furan core with a propylhydroxylamine side chain. Its structural uniqueness, combining a halogenated heterocycle with a reactive hydroxylamine group, makes it valuable in synthetic chemistry, particularly for the development of pharmacologically active intermediates or agrochemical precursors. The bromine substituent enhances reactivity for further functionalization, while the hydroxylamine moiety offers potential for nitroxide formation or chelation. This compound is suited for applications requiring precise molecular modifications, such as medicinal chemistry research or material science. Careful handling is advised due to its reactive functional groups.
O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine structure
2229345-04-2 structure
Product Name:O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine
CAS No:2229345-04-2
MF:C8H12BrNO2
MW:234.090381622314
CID:5898234
PubChem ID:165684473
Update Time:2025-10-12

O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine
    • O-[2-(5-bromo-3-methylfuran-2-yl)propyl]hydroxylamine
    • EN300-1910405
    • 2229345-04-2
    • Inchi: 1S/C8H12BrNO2/c1-5-3-7(9)12-8(5)6(2)4-11-10/h3,6H,4,10H2,1-2H3
    • InChI Key: AQXYCDMHZRLJOA-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C)=C(C(C)CON)O1

Computed Properties

  • Exact Mass: 233.00514g/mol
  • Monoisotopic Mass: 233.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48.4Ų

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O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine Related Literature

Additional information on O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine

Comprehensive Overview of O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine (CAS No. 2229345-04-2)

O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine (CAS No. 2229345-04-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of furan derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of a bromo substituent and a hydroxylamine functional group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for furan-based compounds has surged, driven by their role in developing novel therapeutics and sustainable agrochemicals. Researchers are particularly interested in O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine due to its potential as a building block for bioactive molecules. Its CAS No. 2229345-04-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies. The compound's ability to undergo various chemical transformations, such as N-alkylation and oxidation reactions, further enhances its utility in synthetic chemistry.

The synthesis of O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine typically involves multi-step organic reactions, including halogenation and reductive amination. These processes are optimized to achieve high yields and purity, which are critical for its application in medicinal chemistry. The compound's 5-bromo-3-methylfuran moiety is particularly noteworthy, as it contributes to its electronic and steric properties, influencing its reactivity and interaction with biological targets.

From an industrial perspective, CAS No. 2229345-04-2 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader trend of green pharmaceuticals, where the focus is on reducing the ecological footprint of drug manufacturing.

Another area of interest is the compound's potential role in catalysis and material science. Its hydroxylamine group can act as a ligand or a reducing agent, making it valuable in catalytic cycles and polymer synthesis. Additionally, the bromofuran segment is being investigated for its photophysical properties, which could lead to applications in organic electronics and sensors.

In summary, O-2-(5-bromo-3-methylfuran-2-yl)propylhydroxylamine (CAS No. 2229345-04-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and reactivity make it a subject of ongoing research, particularly in the fields of drug development and sustainable chemistry. As scientific advancements continue, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.

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